Cas no 2248299-30-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,2,2-trifluoroethoxy)carbonyl]amino}propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,2,2-trifluoroethoxy)carbonyl]amino}propanoate
• CAS No: 2248299-30-9
• MF: C₁₄H₁₁F₃N₂O₆
• MW: 360.242154359818
• CID: 5762462
• PubChem ID: 165724660
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,2,2-trifluoroethoxy)carbonyl]amino}propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6518021
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,2,2-trifluoroethoxy)carbonyl]amino}propanoate
• 2248299-30-9

• Inchi： 1S/C14H11F3N2O6/c15-14(16,17)7-24-13(23)18-6-5-10(20)25-19-11(21)8-3-1-2-4-9(8)12(19)22/h1-4H,5-7H2,(H,18,23)
• InChI Key： FFQWYEIQVXVFDZ-UHFFFAOYSA-N
• SMILES： FC(COC(NCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 360.05692056g/mol
• Monoisotopic Mass: 360.05692056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,2,2-trifluoroethoxy)carbonyl]amino}propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,2,2-trifluoroethoxy)carbonyl]amino}propanoate (CAS No. 2248299-30-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,2,2-trifluoroethoxy)carbonyl]amino}propanoate, identified by its CAS number 2248299-30-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a 1H-isoindol core structure that is functionalized with a 1,3-dioxo moiety and an amino-propanoate side chain. The presence of a (2,2,2-trifluoroethoxy)carbonyl group further enhances its chemical reactivity and potential biological activity.

The structural complexity of this compound makes it a valuable intermediate in the synthesis of more complex molecules. The 1H-isoindol scaffold is particularly interesting due to its structural similarity to certain natural products and bioactive scaffolds. In recent years, there has been a growing interest in isoindole derivatives as they exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the 1,3-dioxo group into the isoindol framework introduces electrophilic centers that can participate in various cyclization and condensation reactions, making it a versatile building block for medicinal chemistry.

The (2,2,2-trifluoroethoxy)carbonyl group is another key feature of this compound. This protective group is commonly used in peptide synthesis to enhance stability and prevent unwanted side reactions. However, its presence in this molecule suggests potential applications beyond peptide chemistry. The trifluoromethyl group can influence the electronic properties of the molecule, potentially affecting its bioactivity. For instance, trifluoromethyl groups are known to increase metabolic stability and lipophilicity in drug candidates, which can be advantageous for improving pharmacokinetic profiles.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The 1H-isoindol core has been explored in various therapeutic areas due to its ability to form stable complexes with biological targets. Researchers have been particularly interested in modifying the substituents around the isoindol ring to optimize binding affinity and selectivity. The 1,3-dioxo group in this compound may serve as a handle for further derivatization, allowing chemists to explore new analogs with enhanced biological activity.

The amino-propanoate side chain adds another layer of complexity to this molecule. Amino acids are fundamental building blocks of proteins and are widely recognized for their role in various biological processes. By incorporating an amino acid-like moiety into the isoindol framework, this compound may exhibit properties similar to those of natural amino acids or their derivatives. Such compounds have been investigated for their potential as enzyme inhibitors or modulators of protein-protein interactions.

In terms of synthetic methodologies, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,2,2-trifluoroethoxy)carbonyl]amino}propanoate (CAS No. 2248299-30-9) would likely involve multi-step organic synthesis. Key steps might include cyclization reactions to form the isoindol core, followed by functional group transformations such as oxidation or protection-deprotection strategies to introduce the desired substituents. The use of advanced synthetic techniques such as transition metal catalysis or flow chemistry could facilitate the preparation of this complex molecule with high efficiency and yield.

The potential applications of this compound are vast and span multiple therapeutic areas. Given its structural features, it could be explored as a precursor for the synthesis of novel drugs targeting diseases such as cancer or neurodegenerative disorders. Additionally, its ability to interact with biological targets suggests potential use in diagnostic imaging or as a tool compound for biochemical research.

The development of new synthetic methodologies for complex heterocyclic compounds like 1H-isoindol derivatives remains an active area of research. Advances in computational chemistry and automation have enabled more efficient design and synthesis of these molecules. These technologies allow researchers to predict structural features and bioactivities more accurately before conducting costly laboratory experiments.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,2,2-trifluoroethoxy)carbonyl]amino}propanoate (CAS No. 2248299-30-9) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing more complex bioactive molecules. As our understanding of heterocyclic chemistry continues to evolve,this compound will likely play an important role in future drug discovery efforts.